6-oxo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide
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Description
6-oxo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H13N7O2 and its molecular weight is 311.305. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has been conducted on the synthesis and in vitro biological activity of derivatives related to the pyridazine and pyrazole families. These compounds have been studied for various biological activities, indicating the potential for therapeutic applications. The synthesis approaches often involve starting from versatile intermediates to generate a range of derivatives, which are then screened for biological activities such as antimicrobial or anticancer properties (Ziegler et al., 1988; Temple et al., 1987).
Antimicrobial Evaluation
The antimicrobial evaluation of new pyrimidine derivatives, including pyridazine and pyrazole variants, highlights the potential of these compounds in addressing microbial resistance. Selected derivatives have demonstrated efficacy against various microbial strains, suggesting their utility in developing new antimicrobial agents (Farag et al., 2008).
Antioxidant and Anticancer Studies
Compounds within the pyrazole and pyridazine families have also been evaluated for their antioxidant and anticancer activities. Novel synthetic approaches have yielded derivatives that exhibit moderate to significant biological activities, underscoring the potential for these compounds in therapeutic settings. The studies involve not only the synthesis but also the detailed characterization and biological evaluation of these derivatives (Ahmad et al., 2012).
Photosynthetic Electron Transport Inhibition
Explorations into the effects of pyrazole derivatives on photosynthetic electron transport have revealed their potential as inhibitors. This line of research suggests applications in agriculture, particularly in the development of herbicides. The structure-activity relationship studies provide insights into the molecular features that contribute to their inhibitory effects (Vicentini et al., 2005).
Ethylene Biosynthesis Inhibition
Research on pyrazinamide and its derivatives has identified their role in inhibiting ethylene biosynthesis, a critical pathway in plant ripening and senescence. This discovery opens up possibilities for the use of these compounds in agricultural practices to extend the shelf life of fruits and flowers (Sun et al., 2017).
Properties
IUPAC Name |
6-oxo-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1H-pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N7O2/c22-12-2-1-10(19-20-12)14(23)18-6-8-21-7-5-17-13(21)11-9-15-3-4-16-11/h1-5,7,9H,6,8H2,(H,18,23)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHCDJACCRZPHFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NN=C1C(=O)NCCN2C=CN=C2C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.